Cas no 1602681-44-6 (2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 1602681-44-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD26939961
• CID: 5171221
• PubChem ID: 84731295
• Update Time: 2025-06-13

2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)-ethanone
• Ethanone, 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)-
• 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one

• MDL： MFCD26939961
• Inchi： 1S/C7H11N3O/c1-2-10-5-6(4-9-10)7(11)3-8/h4-5H,2-3,8H2,1H3
• InChI Key： XOLQBQKRBXQDNP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(CC)N=C1)CN

Additional information on 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one

Comprehensive Overview of 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one (CAS No. 1602681-44-6): Properties, Applications, and Industry Insights

2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one (CAS No. 1602681-44-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole-derived ketone exhibits a molecular framework combining an aminoethyl moiety with a 1-ethylpyrazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C7H11N3O and molecular weight 153.18 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's potential in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand for targeted therapies in oncology and CNS disorders. The 1-ethyl-1H-pyrazol-4-yl group contributes to improved metabolic stability compared to unsubstituted pyrazoles, a key consideration in drug design. Researchers are particularly interested in its hydrogen-bonding capacity through the amino and carbonyl groups, which enhances molecular interactions in biological systems.

In material science, CAS 1602681-44-6 demonstrates utility as a precursor for photoactive polymers and coordination complexes. Its electron-rich pyrazole ring enables interesting photophysical properties when incorporated into conjugated systems. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature applications, while its moderate solubility in polar organic solvents facilitates various synthetic processes.

The synthesis of 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one typically involves multistep organic transformations starting from commercially available pyrazole derivatives. Recent process optimization efforts focus on green chemistry principles, including catalyst recycling and solvent reduction, responding to industry demands for sustainable manufacturing. Analytical characterization commonly employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm structure and purity.

Market trends indicate growing interest in CAS 1602681-44-6 from both academic and industrial researchers. Patent analysis reveals increasing applications in crop protection formulations and veterinary pharmaceuticals, particularly for parasitic infections. The compound's structure-activity relationship (SAR) profile continues to be explored through computational modeling and high-throughput screening approaches.

Quality control specifications for 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. Storage recommendations suggest anhydrous conditions at 2-8°C to maintain stability, especially considering the reactive amino ketone functionality. Proper handling requires standard laboratory precautions, including use of personal protective equipment (PPE) and adequate ventilation.

Emerging research explores the compound's potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, aligning with current drug discovery paradigms. The 1-ethyl substitution appears to favorably influence both cell permeability and target engagement in preliminary biological assays. These findings position CAS 1602681-44-6 as a promising scaffold for next-generation therapeutics.

From a regulatory perspective, 2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one currently falls under general chemical safety guidelines without specific restrictions. However, researchers should monitor evolving REACH compliance requirements and ICH guidelines for pharmaceutical intermediates. The compound's environmental fate and ecotoxicological profile remain active areas of investigation as sustainability becomes increasingly important in chemical development.

Future directions for CAS 1602681-44-6 research include exploration of its enantioselective synthesis and development of continuous flow processes for large-scale production. The compound's growing importance is reflected in scientific literature citations and commercial availability from specialized fine chemical suppliers worldwide. As understanding of its structure-property relationships deepens, new applications in materials science and life sciences are expected to emerge.